Cas no 1804406-06-1 (Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate
• CAS No: 1804406-06-1
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4948301
• Update Time: 2025-05-22

Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-2-18-10(17)7-3-6(11(13,14)15)4-9(12)8(7)5-16/h3-4H,2H2,1H3
• InChI Key： FPYCZQFKYSBNCH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate

Comprehensive Analysis of Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate (CAS No. 1804406-06-1)

Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate is a highly specialized organic compound with the CAS number 1804406-06-1, widely recognized in pharmaceutical and agrochemical research. This compound belongs to the benzoate ester family, characterized by its unique molecular structure featuring a bromo substituent, a cyano group, and a trifluoromethyl moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are increasingly interested in this compound due to its versatility in synthetic chemistry, particularly in cross-coupling reactions and as a building block for more complex molecules.

In recent years, the demand for trifluoromethylated compounds like Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate has surged, driven by their importance in developing bioactive molecules. The trifluoromethyl group is known to enhance metabolic stability and lipophilicity, making it a key feature in modern drug design. This compound’s bromo and cyano groups further expand its utility, enabling diverse transformations such as nucleophilic substitutions and cyclizations. As a result, it has become a focal point in studies targeting kinase inhibitors, antiviral agents, and herbicides.

The synthesis of Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate typically involves multi-step reactions, starting from commercially available precursors. One common approach includes the bromination of a benzoate derivative followed by cyanation and trifluoromethylation. Advanced techniques like palladium-catalyzed cross-coupling and microwave-assisted synthesis have been employed to improve yields and reduce reaction times. These methods align with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns in chemical manufacturing.

From an analytical perspective, CAS 1804406-06-1 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools confirm its purity and structural integrity, which are critical for research applications. The compound’s stability under various conditions has also been investigated, with findings suggesting optimal storage in cool, dry environments to prevent degradation. Such insights are valuable for laboratories handling high-value intermediates in drug development pipelines.

Beyond pharmaceuticals, Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate has potential applications in material science. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and liquid crystals. Researchers are exploring its incorporation into polymers and small-molecule architectures to tune electronic properties. This interdisciplinary relevance underscores its importance in both academia and industry, particularly amid the rise of flexible electronics and optoelectronic devices.

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In summary, Ethyl 3-bromo-2-cyano-5-(trifluoromethyl)benzoate (1804406-06-1) exemplifies the convergence of synthetic chemistry and applied research. Its multifunctional design opens doors to innovations in life sciences and advanced materials, aligning with global trends toward precision medicine and sustainable technologies. As scientific inquiries evolve, this compound is poised to remain a valuable tool for researchers worldwide.